Cas no 903343-23-7 (2-amino-N-(3-methoxyphenyl)-3-4-(propan-2-yl)benzoylindolizine-1-carboxamide)

• Product Name: 2-amino-N-(3-methoxyphenyl)-3-4-(propan-2-yl)benzoylindolizine-1-carboxamide
• CAS No: 903343-23-7
• MF: C₂₆H₂₅N₃O₃
• MW: 427.495006322861
• CID: 5494843
• Update Time: 2025-07-22

2-amino-N-(3-methoxyphenyl)-3-4-(propan-2-yl)benzoylindolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(3-methoxyphenyl)-3-(4-propan-2-ylbenzoyl)indolizine-1-carboxamide
• 2-amino-N-(3-methoxyphenyl)-3-4-(propan-2-yl)benzoylindolizine-1-carboxamide

• Inchi： 1S/C26H25N3O3/c1-16(2)17-10-12-18(13-11-17)25(30)24-23(27)22(21-9-4-5-14-29(21)24)26(31)28-19-7-6-8-20(15-19)32-3/h4-16H,27H2,1-3H3,(H,28,31)
• InChI Key： AVOLOLKEKRKLOR-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(OC)=C2)=O)=C2N(C=CC=C2)C(C(=O)C2=CC=C(C(C)C)C=C2)=C1N

Additional information on 2-amino-N-(3-methoxyphenyl)-3-4-(propan-2-yl)benzoylindolizine-1-carboxamide

Professional Introduction to 2-amino-N-(3-methoxyphenyl)-3-4-(propan-2-yl)benzoylindolizine-1-carboxamide (CAS No. 903343-23-7)

2-amino-N-(3-methoxyphenyl)-3-4-(propan-2-yl)benzoylindolizine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 903343-23-7, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development. The presence of a benzoylindolizine core, combined with substituents such as 2-amino, 3-methoxyphenyl, and 4-(propan-2-yl), contributes to its complex chemical profile and may influence its interactions with biological targets.

The benzoylindolizine scaffold is a structurally intriguing moiety that has been explored in various medicinal chemistry campaigns. Its indolizine ring system, characterized by a nitrogen-containing seven-membered ring fused to a benzene ring, is known for its ability to modulate biological pathways through interactions with proteins and enzymes. In particular, the benzoyl group appended to the indolizine core can serve as a pharmacophore for binding to specific sites on target proteins, thereby modulating their activity. This structural motif has been implicated in the development of compounds with potential therapeutic effects in areas such as central nervous system disorders, inflammation, and cancer.

The substituents on the benzoylindolizine molecule play a critical role in determining its pharmacological properties. The 2-amino group introduces a basic nitrogen that can engage in hydrogen bonding or ionic interactions with acidic residues on target proteins. This feature is particularly valuable for designing compounds that require precise positioning within a binding pocket. Additionally, the 3-methoxyphenyl group adds hydrophobicity and electronic richness to the molecule, which can enhance its binding affinity and metabolic stability. The methoxy group at position 3 of the phenyl ring is a common pharmacophore that has been shown to improve solubility and bioavailability of drug candidates.

The 4-(propan-2-yl) substituent further diversifies the chemical space explored by this compound. This alkyl group contributes to the overall lipophilicity of the molecule, which can influence its membrane permeability and distribution within biological systems. Propan-2-yl groups are frequently used in medicinal chemistry to modulate pharmacokinetic properties without significantly altering core pharmacological activity. The strategic placement of this substituent on the indolizine scaffold may help optimize interactions with biological targets while maintaining favorable pharmacokinetic profiles.

In recent years, there has been growing interest in exploring novel scaffolds for drug discovery, particularly those that combine multiple pharmacophoric elements into a single molecule. The compound 2-amino-N-(3-methoxyphenyl)-3-4-(propan-2-yl)benzoylindolizine-1-carboxamide exemplifies this trend by integrating several key structural features that have shown promise in preclinical studies. For instance, related benzoylindolizine derivatives have been investigated for their potential role in modulating neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in various neurological disorders.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies may include condensation reactions between appropriately substituted precursors, followed by functional group transformations such as methylation or hydroxylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce specific substituents at desired positions on the indolizine core. The synthesis must be rigorously controlled to avoid impurities that could interfere with biological testing and characterization.

Beyond its structural complexity, 2-amino-N-(3-methoxyphenyl)-3-4-(propan-2-yl)benzoylindolizine-1-carboxamide holds potential for therapeutic applications based on preliminary biological evaluations. In vitro studies have suggested that compounds with similar scaffolds may exhibit inhibitory activity against enzymes involved in inflammatory pathways or cancer cell proliferation. For example, certain benzoylindolizines have demonstrated efficacy in reducing levels of pro-inflammatory cytokines or inhibiting kinases that are overexpressed in tumor cells. These findings underscore the importance of further exploring the biological activity of this compound and related derivatives.

The development of new drug candidates requires not only potent biological activity but also favorable pharmacokinetic properties. Metabolic stability studies are essential to assess how quickly the compound is broken down within an organism and whether it generates any active or toxic metabolites. Additionally, solubility tests help determine if the compound can be formulated into effective dosage forms for clinical use. These studies often involve collaboration between synthetic chemists, analytical chemists, and biologists who work together to optimize both chemical structure and formulation.

In conclusion, 2-amino-N-(3-methoxyphenyl)-3-4-(propan-2-yl)benzoylindolizine-1-carboxamide (CAS No. 903343-23-7) represents an intriguing compound with potential therapeutic applications derived from its unique structural features. The combination of a benzoylindolizine core with substituents such as 2-amino, 3-methoxyphenyl, and 4-(propan-2-yl) offers a rich chemical space for further exploration in drug discovery. As research continues to uncover new biological targets and mechanisms of action, compounds like this one will remain valuable tools for developing innovative treatments across multiple therapeutic areas.